Cas no 107745-70-0 (Acetic Acid-13C2, D3)

Acetic Acid-13C2, D3 structure
Acetic Acid-13C2, D3 structure
Product Name:Acetic Acid-13C2, D3
CAS No:107745-70-0
MF:C2H4O2
MW:65.0557556152344
CID:127673
Update Time:2023-11-22

Acetic Acid-13C2, D3 Chemical and Physical Properties

Names and Identifiers

    • Acetic-13C2-d3 acid(9CI)
    • Acetic-13C2-2-d3 acid-1H(d)
    • Acetic Acid-13C2, D3
    • ACETIC-13C2-2-D3 ACID, 97 ATOM 13C, 97 ATOM D
    • D3]
    • Acetic-13C2,d4
    • acetic-13C2-2-D3 acid
    • (1,2-13C2,2,2,2-2H3)Acetic acid
    • ACETIC-13C2-2-D3 ACID, 97 ATOM % 13C, 97 ATOM % D
    • 2,2,2-Trideuterioacetic acid
    • Inchi: 1S/C2H4O2/c1-2(3)4/h1H3,(H,3,4)/i1+1D3,2+1
    • InChI Key: QTBSBXVTEAMEQO-SCDGQEOFSA-N
    • SMILES: O[13C]([13C]([2H])([2H])[2H])=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 31
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 1.137 g/mL at 25 °C(lit.)
  • Boiling Point: 118 °C(lit.)
  • Flash Point: 104 °F
  • Refractive Index: n20/D 1.3695(lit.)
  • Vapor Pressure: 11.4 mm Hg ( 20 °C)

Acetic Acid-13C2, D3 Security Information

  • Hazardous Material transportation number:UN 2789 8/PG 2
  • WGK Germany:3
  • Hazard Category Code: 10-35
  • Safety Instruction: 16-26-36/37/39-45
  • Hazardous Material Identification: C

Acetic Acid-13C2, D3 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 184.00 2023-04-19
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$ 425.00 2023-04-19
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$ 816.00 2023-04-19
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$ 1447.00 2023-04-19
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